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Compound of Interest

Compound Name: (3S,6R)-Nml

Cat. No.: B15575190 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical entity (3S,6R)-3-

Isopropyl-6-methylcyclohexene, including its synonyms, physicochemical properties, and the

broader context of its chemical class, the p-menthane monoterpenes. Due to the limited

availability of detailed public research on this specific stereoisomer, this guide also incorporates

information on the general characteristics and biological activities of related p-menthane

derivatives to provide a foundational understanding for research and development

professionals.

Chemical Identity and Synonyms
(3S,6R)-3-Isopropyl-6-methylcyclohexene is a chiral monoterpene, a class of natural products

with a C10H18 molecular formula. It is a member of the p-menthane family of monoterpenoids.

A comprehensive list of its synonyms and identifiers is provided in Table 1.

Table 1: Synonyms and Identifiers for (3S,6R)-3-Isopropyl-6-methylcyclohexene
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Synonym/Identifier Source

(+)-trans-p-Menth-2-ene --INVALID-LINK--

(+)-trans-2-menthene --INVALID-LINK--

(+)-2-p-menthene --INVALID-LINK--

(3R,6S)-3-methyl-6-propan-2-ylcyclohexene --INVALID-LINK--

(3R,6S)-3-methyl-6-(propan-2-yl)cyclohex-1-ene --INVALID-LINK--

trans-3-Isopropyl-6-methylcyclohexene --INVALID-LINK--

CAS Number 5113-93-9

PubChem CID 6431933

ChEBI ID CHEBI:59157

DTXSID DTXSID10892337

Molecular Formula C10H18

Molecular Weight 138.25 g/mol

IUPAC Name (3R,6S)-3-methyl-6-propan-2-ylcyclohexene[1]

Physicochemical Properties
A summary of the key physicochemical properties of (3S,6R)-3-Isopropyl-6-methylcyclohexene

is presented in Table 2. This data is essential for understanding its behavior in various

experimental and formulation settings.

Table 2: Physicochemical Properties of (3S,6R)-3-Isopropyl-6-methylcyclohexene
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Property Value Source

Molecular Weight 138.25 g/mol --INVALID-LINK--

Molecular Formula C10H18 --INVALID-LINK--

Boiling Point 55-56 °C at 12 mm Hg --INVALID-LINK--

Density 0.811 g/mL at 20 °C --INVALID-LINK--

Flash Point 48 °C --INVALID-LINK--

XLogP3-AA 3.9 --INVALID-LINK--

InChIKey
WHNGPXQYYRWQAS-

UWVGGRQHSA-N
--INVALID-LINK--

SMILES
C[C@@H]1CC--INVALID-

LINK--C(C)C
--INVALID-LINK--

Biological Activity and Potential Applications
(General to p-Menthane Derivatives)
While specific biological activity data for (3S,6R)-3-Isopropyl-6-methylcyclohexene is scarce in

publicly available literature, the broader class of p-menthane monoterpenes exhibits a wide

range of biological activities and applications relevant to drug development and other

industries.

Fragrance and Flavor: Many p-menthane derivatives are well-known for their characteristic

aromas and are used extensively in the fragrance and flavor industries. For example,

menthol provides a characteristic minty scent and cooling sensation[2].

Insect Repellents: p-Menthane-3,8-diol (PMD), a derivative of p-menthane, is a well-

established insect repellent derived from the lemon eucalyptus plant[3][4].

Pharmaceutical Potential: Various p-menthane derivatives have been investigated for their

potential pharmacological effects. These include antimicrobial, anti-inflammatory, and

analgesic properties[1][5]. For instance, some studies have explored the synthesis of amino
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ketone and amino alcohol derivatives of p-menthane for their potential as central nervous

system agents[5].

Antimicrobial Activity: Essential oils rich in p-menthane monoterpenoids have demonstrated

antibacterial and antifungal activities[6].

It is important to note that the specific biological activities of (3S,6R)-3-Isopropyl-6-

methylcyclohexene may differ from those of other p-menthane derivatives due to

stereochemical differences, which can significantly impact biological interactions.

Experimental Protocols
Detailed experimental protocols for the synthesis or biological evaluation of (3S,6R)-3-

Isopropyl-6-methylcyclohexene are not extensively reported in the scientific literature. However,

general synthetic strategies for p-menthane derivatives often involve chemical transformations

of more abundant natural monoterpenes like limonene or citronellal.

One source briefly mentions that (3S,6R)-3-Isopropyl-6-methylcyclohexene can be prepared by

the reaction of benzoic acid with magnesium; however, a detailed experimental protocol is not

provided[7].

For researchers interested in working with this compound, a general workflow for its synthesis

and characterization is proposed below.
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General Synthetic Workflow
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Caption: A generalized workflow for the synthesis, characterization, and biological evaluation of

p-menthane derivatives.

Signaling Pathways
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There is no specific information available in the reviewed literature detailing the involvement of

(3S,6R)-3-Isopropyl-6-methylcyclohexene in any signaling pathways. However, based on the

known biological activities of other p-menthane derivatives, particularly in the context of

fragrance and sensory perception, a hypothetical interaction with olfactory receptors could be

considered.

The following diagram illustrates a generalized olfactory signaling pathway, which could be a

starting point for investigating the mechanism of action of volatile p-menthane compounds.
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Generalized Olfactory Signaling Pathway
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Caption: A simplified diagram of a generalized olfactory signal transduction cascade.
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Conclusion
(3S,6R)-3-Isopropyl-6-methylcyclohexene is a specific stereoisomer within the broad and

biologically interesting class of p-menthane monoterpenes. While detailed research on this

particular compound is limited, the known activities of related molecules suggest potential for

further investigation in areas such as fragrance science, pest management, and pharmacology.

The information provided in this guide serves as a foundational resource for researchers and

professionals in drug development, highlighting the known properties of this compound and

placing it within the context of its chemical family. Further research is warranted to elucidate the

specific biological activities and potential applications of this and other less-studied p-menthane

derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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